Cas no 1806912-11-7 (2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine)

2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine is a halogenated pyridine derivative with significant utility in synthetic organic chemistry. Its key structural features—bromine substituents at the 2- and 4-positions, a difluoromethyl group at the 3-position, and a methyl group at the 5-position—make it a versatile intermediate for constructing complex heterocyclic frameworks. The presence of reactive bromine sites facilitates further functionalization via cross-coupling or nucleophilic substitution reactions, while the difluoromethyl group enhances electrophilic reactivity and potential bioactivity. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise halogenation and fluorination are critical for modulating physicochemical properties and biological activity. Its stability under standard handling conditions ensures reliable performance in synthetic applications.

2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine structure

1806912-11-7 structure

Product Name:2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine

CAS No:1806912-11-7

MF:C₈H₇Br₂F₂N

MW:314.952687501907

CID:4863776

Update Time:2025-05-21

2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine
- Inchi： 1S/C8H7Br2F2N/c1-4-3-13-7(10)6(8(11)12)5(4)2-9/h3,8H,2H2,1H3
- InChI Key： FOEAGRQVNBMERB-UHFFFAOYSA-N
- SMILES： BrCC1C(C)=CN=C(C=1C(F)F)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 168
XLogP3: 3.4
Topological Polar Surface Area: 12.9

2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029056961-250mg	2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine	1806912-11-7	97%	250mg	$988.80	2022-03-31
Alichem	A029056961-500mg	2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine	1806912-11-7	97%	500mg	$1,646.30	2022-03-31
Alichem	A029056961-1g	2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine	1806912-11-7	97%	1g	$3,099.20	2022-03-31

2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Additional information on 2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine

Recent Advances in the Application of 2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine (CAS: 1806912-11-7) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine (CAS: 1806912-11-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This heterocyclic scaffold, characterized by brominated and difluoromethyl substituents, serves as a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its utility in cross-coupling reactions, nucleophilic substitutions, and as a precursor for novel drug candidates targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of potent kinase inhibitors. Researchers utilized its bromomethyl group for selective functionalization, enabling the introduction of diverse pharmacophores. The difluoromethyl moiety was found to enhance metabolic stability and bioavailability of the resulting compounds, addressing a common challenge in drug development. This work highlights the compound's potential in optimizing drug-like properties while maintaining target affinity.

In agrochemical research, a team from Syngenta reported the use of 2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine as a key intermediate in developing novel fungicides. The presence of both bromine atoms allows for sequential modifications, creating a library of derivatives with varying biological activities. The difluoromethyl group was particularly crucial for improving the compounds' systemic movement within plants, as demonstrated in greenhouse trials against major fungal pathogens.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 Nature Communications paper described a palladium-catalyzed dual functionalization strategy that leverages both bromine substituents in one-pot reactions. This approach significantly reduces synthetic steps for complex molecule construction, with applications ranging from materials science to pharmaceutical lead optimization. The authors reported excellent yields (85-92%) and broad functional group tolerance.

From a safety and handling perspective, new studies have characterized the compound's stability under various conditions. Thermal analysis revealed decomposition onset at 178°C, suggesting good thermal stability for most synthetic applications. However, researchers emphasize the need for moisture-controlled environments during storage, as hydrolysis of the bromomethyl group can occur under prolonged exposure to humid conditions.

Looking forward, the unique reactivity profile of 2-Bromo-4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine positions it as a versatile building block for drug discovery programs. Its simultaneous presence of two different bromine substituents and a difluoromethyl group offers multiple vectors for structural diversification, making it particularly valuable in fragment-based drug design and combinatorial chemistry approaches. Current research efforts are focusing on expanding its applications in PROTAC development and covalent inhibitor design.